Cas no 1806761-80-7 (2-Amino-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Amino-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806761-80-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4812040
• Update Time: 2025-10-28

2-Amino-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)6-4(3-5(13)14)1-2-12-8(6)11/h1-2,7H,3H2,(H2,11,12)(H,13,14)
• InChI Key： LUDMXPILAYOTJU-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(difluoromethyl)pyridine-4-acetic acid

2-Amino-3-(difluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

2-Amino-3-(difluoromethyl)pyridine-4-acetic acid (CAS No: 1806761-80-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has emerged as a promising building block for the development of novel drugs, agrochemicals, and advanced materials. The difluoromethyl group and the pyridine ring are key structural elements that contribute to its diverse reactivity and biological activity.

The synthesis of 2-amino-3-(difluoromethyl)pyridine-4-acetic acid involves a series of carefully designed reactions that highlight the importance of fluorine chemistry in modern organic synthesis. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or coupling reactions, while the pyridine ring is formed via cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

One of the most exciting aspects of this compound is its potential in drug discovery. The amino group and the acetic acid moiety provide sites for functionalization, allowing researchers to explore various bioisosteres and prodrug strategies. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine ring, with its aromatic stability and ability to form hydrogen bonds, plays a crucial role in modulating these biological activities.

In addition to its pharmacological applications, 2-amino-3-(difluoromethyl)pyridine-4-acetic acid has found utility in materials science. Its ability to act as a coordinating ligand makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent research has demonstrated that incorporating this compound into MOFs can significantly enhance their gas adsorption capacities, making them suitable for applications in carbon capture and storage.

The environmental impact of this compound is another area of active research. While it exhibits high efficacy in biological systems, there is growing concern about its persistence in the environment. Studies are underway to assess its biodegradation pathways and to develop greener synthetic routes that minimize waste generation.

In conclusion, 2-amino-3-(difluoromethyl)pyridine-4-acetic acid stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and innovative applications, positions it as a key player in future advancements in chemistry and beyond.